4-(6-Methoxy-2-naphthyl)-6-(trifluoromethyl)pyrimidin-2-amine

• IUPAC Name: 4-(6-methoxynaphthalen-2-yl)-6-(trifluoromethyl)pyrimidin-2-amine
• InChI: InChI=1S/C16H12F3N3O/c1-23-12-5-4-9-6-11(3-2-10(9)7-12)13-8-14(16(17,18)19)22-15(20)21-13/h2-8H,1H3,(H2,20,21,22)
• InChI Key: OENCLTFLEDNALC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C=C2)C3=CC(=NC(=N3)N)C(F)(F)F
• Molecular Formula: C16H12F3N3O
• DSSTOX Substance ID: DTXSID90384942
• Molecular Weight: 319.28 g/mol
• CAS RN: 519056-66-7

Description

4-(6-Methoxy-2-naphthyl)-6-(trifluoromethyl)pyrimidin-2-amine is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. This compound is also known by its chemical name, MT-2, and has been synthesized using various methods.

Mechanism of Action

MT-2 functions as a selective inhibitor of protein kinases, which are enzymes that play a key role in cellular signaling pathways. Specifically, MT-2 inhibits the activity of the protein kinase PIM1, which is involved in the regulation of cell growth, proliferation, and survival.
Biochemical and Physiological Effects:
The inhibition of PIM1 activity by MT-2 has been shown to have various biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the suppression of tumor growth in animal models, and the modulation of immune cell function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MT-2 in lab experiments is its selectivity for PIM1, which allows for the specific targeting of this protein kinase without affecting other cellular processes. However, one limitation of using MT-2 is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for research involving MT-2, including the development of more potent and selective inhibitors of PIM1, the investigation of the role of PIM1 in other cellular processes, and the exploration of the potential therapeutic applications of MT-2 in cancer treatment.
In conclusion, MT-2 is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential of MT-2 in scientific research and its potential therapeutic applications.

Scientific Research Applications

MT-2 has been used in scientific research for various applications, including as a fluorescent probe for the detection of protein kinase activity, as a tool for studying the role of protein kinases in cellular signaling pathways, and as a potential therapeutic agent for the treatment of cancer.